4-Chloro-8-fluoroquinazoline
Overview
Description
4-Chloro-8-fluoroquinazoline is a chemical compound with the molecular weight of 182.58 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and Analytical .
Molecular Structure Analysis
The this compound molecule contains a total of 17 bonds. There are 13 non-H bonds, 11 multiple bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 Pyrimidine .Physical and Chemical Properties Analysis
This compound has a molecular formula of C8H4ClFN2 and an average mass of 182.582 Da .Scientific Research Applications
Anticancer Applications : 7-fluoroquinazoline-2, 4-diol, related to 4-Chloro-8-fluoroquinazoline, is an important intermediate in small molecule anticancer drugs. A synthetic method for such compounds shows promise in the development of anticancer treatments (Zhou et al., 2019).
Antibacterial Properties : Certain derivatives, like 8-chloroquinolones, have been found to exhibit potent antibacterial activities against both Gram-positive and Gram-negative bacteria. This suggests their potential use in treating bacterial infections (Kuramoto et al., 2003).
Inhibitors for Mild Steel Corrosion : Quinolinyl triazole derivatives, including those with chloro and fluoro substituents, have been identified as dominant inhibitors for mild steel corrosion in hydrochloric acid, indicating their potential industrial applications (Bhat & Shetty, 2021).
Antitumor Activity : Some halogen-substituted quinolines, including 8-chloro derivatives, have shown significant antitumor activity against various types of cancers, suggesting their potential in cancer therapy (Lin & Loo, 1978).
Molecular Interactions : Studies on derivatives of 1,2,4-triazoles, including chloro and fluoro derivatives, reveal important intermolecular interactions, which can contribute to the understanding of molecular structures and their potential in pharmaceutical chemistry (Shukla et al., 2014).
Fluorodihydroquinazolin Derivatives : Interactions between fluorine-substituted dihydroquinazoline derivatives and human serum albumin have been studied, providing insights into drug-protein interactions and potential pharmaceutical applications (Wang et al., 2016).
Safety and Hazards
4-Chloro-8-fluoroquinazoline may cause respiratory irritation, is harmful if swallowed, causes skin irritation, and causes serious eye irritation . It should be used only outdoors or in a well-ventilated area. Avoid breathing dust and wear protective gloves, protective clothing, eye protection, and face protection .
Properties
IUPAC Name |
4-chloro-8-fluoroquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClFN2/c9-8-5-2-1-3-6(10)7(5)11-4-12-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGWYJGWORFSFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)N=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60601436 |
Source
|
| Record name | 4-Chloro-8-fluoroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60601436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
124429-27-2 |
Source
|
| Record name | 4-Chloro-8-fluoroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60601436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloro-8-fluoroquinazoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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